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Compound of Interest

Compound Name: IR-783

Cat. No.: B15557249 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This document provides essential information and procedural guidance for the safe handling

and disposal of IR-783, a near-infrared heptamethine cyanine dye.

IR-783 is classified as a hazardous substance that can cause skin and eye irritation, and may

cause respiratory irritation.[1] It is also considered slightly hazardous to aquatic environments.

[1] Therefore, it is imperative that this chemical and its containers are disposed of following

established safety protocols and regulatory requirements.

Hazardous Waste Characterization
Based on available safety data, IR-783 waste should be treated as hazardous. The primary

hazards associated with IR-783 are summarized in the table below.
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Hazard Classification Description
Personal Protective
Equipment (PPE)

Skin Irritation (Category 2) Causes skin irritation.[1]
Chemical-resistant gloves, lab

coat.

Eye Irritation (Category 2A)
Causes serious eye irritation.

[1]
Safety glasses or goggles.

Specific target organ toxicity —

single exposure (Category 3),

Respiratory system

May cause respiratory

irritation.[1]

Use in a well-ventilated area or

with a fume hood. N95 dust

mask for handling the solid

form.[2]

Hazardous to the Aquatic

Environment
Slightly hazardous for water.[1]

Prevent release to the

environment.

Step-by-Step Disposal Protocol
The following procedure outlines the recommended steps for the proper disposal of IR-783
waste. This protocol is a general guideline and must be adapted to comply with the specific

regulations of your institution and local authorities.

1. Waste Segregation and Collection:

Solid Waste:

Collect unused or expired IR-783 powder in its original container or a clearly labeled,

sealed, and compatible waste container.

Contaminated materials such as gloves, weighing paper, and pipette tips should be placed

in a designated hazardous waste bag or container.

Liquid Waste:

Solutions containing IR-783 should be collected in a dedicated, sealed, and properly

labeled hazardous waste container.
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Do not mix IR-783 waste with other incompatible chemical waste streams.[3] For example,

avoid mixing with strong oxidizing agents unless a specific deactivation protocol is being

followed.

Aqueous solutions of IR-783 are not recommended to be stored for more than one day,

suggesting potential for degradation.[4]

2. Labeling:

All waste containers must be clearly labeled with the words "Hazardous Waste," the full

chemical name "IR-783," and the associated hazards (e.g., "Irritant").

Indicate the accumulation start date on the label.

3. Storage:

Store hazardous waste containers in a designated and well-ventilated satellite accumulation

area.[5]

Ensure containers are kept closed except when adding waste.[4][5]

Provide secondary containment to prevent spills.

4. Disposal:

Do not dispose of IR-783 down the drain or in the regular trash.[4]

Arrange for the collection of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.

Follow all institutional procedures for waste pickup requests.

5. Empty Container Disposal:

A container that held IR-783 is considered empty when all contents have been removed by

normal means and no more than 3% by weight of the total capacity of the container remains.
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To be disposed of as non-hazardous waste, the empty container must be triple-rinsed with a

suitable solvent (e.g., ethanol, DMSO, or dimethylformamide, in which IR-783 is soluble).[4]

The rinsate from the triple-rinse procedure must be collected and disposed of as hazardous

waste.[4]

After triple-rinsing, deface the original label and dispose of the container according to your

institution's guidelines for non-hazardous laboratory glass or plastic.

Experimental Workflow for Waste Handling
The following diagram illustrates the decision-making process for the proper disposal of IR-783.
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Caption: Decision workflow for the proper disposal of IR-783 waste.
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Disclaimer: This information is intended as a general guide. Always consult your institution's

specific safety and disposal protocols, as well as local, state, and federal regulations. The

Safety Data Sheet (SDS) for IR-783 should be reviewed prior to handling and disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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